N-(2-chlorophenyl)-2-[5-(2,5-dichlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[5-(2,5-dichlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C16H10Cl3N3O2/c17-9-5-6-11(18)10(7-9)16-21-14(22-24-16)8-15(23)20-13-4-2-1-3-12(13)19/h1-7H,8H2,(H,20,23)
• InChI Key: FTEHVNSCPIHJOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CC2=NOC(=N2)C3=C(C=CC(=C3)Cl)Cl)Cl
• Molecular Formula: C16H10Cl3N3O2
• Molecular Weight: 382.6 g/mol

Description

N-(2-chlorophenyl)-2-[5-(2,5-dichlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide, also known as CPOA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-2-[5-(2,5-dichlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide is not fully understood, but it is believed to involve the modulation of GABAergic neurotransmission. GABA is an inhibitory neurotransmitter that plays a key role in regulating neuronal activity. This compound has been shown to enhance the activity of GABA receptors, leading to increased inhibition of neuronal activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to have anticonvulsant, anxiolytic, and sedative properties. It has also been shown to reduce inflammation and oxidative stress. In addition, this compound has been shown to have neuroprotective effects, protecting against neuronal damage caused by various insults.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-2-[5-(2,5-dichlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide in lab experiments is its relatively low toxicity compared to other compounds with similar properties. However, this compound is not very soluble in water, which can make it difficult to administer in certain experiments. In addition, more research is needed to fully understand the potential side effects of this compound.

Future Directions

There are several potential future directions for research on N-(2-chlorophenyl)-2-[5-(2,5-dichlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide. One area of interest is its potential as a drug candidate for the treatment of various diseases. Further studies are needed to fully understand the mechanism of action of this compound and to determine its efficacy and safety in humans. In addition, this compound's potential as a herbicide should be further explored. Finally, more research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in various fields.

Synthesis Methods

N-(2-chlorophenyl)-2-[5-(2,5-dichlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide can be synthesized through the reaction of 2-chlorobenzoyl chloride with 5-(2,5-dichlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid in the presence of a base such as triethylamine. The resulting product is then treated with N,N-dimethylacetamide dimethyl acetal to obtain this compound.

Scientific Research Applications

N-(2-chlorophenyl)-2-[5-(2,5-dichlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and agriculture. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In pharmacology, this compound has been shown to have anticonvulsant, anxiolytic, and sedative properties. In agriculture, this compound has been studied as a potential herbicide.